![molecular formula C26H48N2O2 B217279 Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene CAS No. 103582-46-3](/img/structure/B217279.png)
Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene
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Overview
Description
Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene, also known as MVE, is a bicyclic compound that has gained attention in scientific research due to its potential applications in drug discovery and development. MVE is a synthetic compound that has been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor effects.
Mechanism of Action
The mechanism of action of Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene is not fully understood, but studies have suggested that it may act through various pathways, including the inhibition of NF-κB signaling and the activation of the p38 MAPK pathway. This compound has also been shown to modulate the expression of various genes involved in inflammation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the reduction of pain sensitivity, and the induction of apoptosis in cancer cells. This compound has also been shown to modulate the expression of various genes involved in inflammation and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene in lab experiments is its synthetic nature, which allows for consistent and reproducible results. However, the complex synthesis method and the requirement for expertise in synthetic chemistry may limit its use in some labs. Additionally, the potential toxicity of this compound and the need for careful handling of hazardous chemicals may also limit its use in some labs.
Future Directions
There are several future directions for the research on Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene. One potential direction is the investigation of its potential applications in the treatment of various inflammatory and pain-related disorders. Another potential direction is the exploration of its potential applications in cancer therapy. Further studies are also needed to elucidate the mechanism of action of this compound and to identify potential targets for drug development. Additionally, the development of more efficient and scalable synthesis methods for this compound may also facilitate its use in scientific research.
Synthesis Methods
Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene can be synthesized through a series of chemical reactions, starting with the reaction of 1,3-cyclohexadiene with methylene chloride in the presence of a catalyst. The resulting product is then subjected to a series of reactions involving bromination, deprotection, and elimination to yield this compound. The synthesis of this compound is a complex process that requires expertise in synthetic chemistry and careful handling of hazardous chemicals.
Scientific Research Applications
Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene has been the subject of various scientific studies due to its potential applications in drug discovery and development. Studies have shown that this compound exhibits anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and reducing pain sensitivity. This compound has also been shown to have antitumor effects by inducing apoptosis and inhibiting cell proliferation in cancer cells.
properties
CAS RN |
103582-46-3 |
---|---|
Molecular Formula |
C26H48N2O2 |
Molecular Weight |
150.22 g/mol |
IUPAC Name |
5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene |
InChI |
InChI=1S/C10H14O/c1-7(11-2)10-6-8-3-4-9(10)5-8/h3-4,8-10H,1,5-6H2,2H3 |
InChI Key |
UHVCEHVDJBKVEQ-UHFFFAOYSA-N |
SMILES |
COC(=C)C1CC2CC1C=C2 |
Canonical SMILES |
COC(=C)C1CC2CC1C=C2 |
synonyms |
Exo-5-(1-methoxyethenyl)bicyclo[2.2.1]hept-2-ene |
Origin of Product |
United States |
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